Cas no 941236-30-2 (3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID)

3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID structure
941236-30-2 structure
Product Name:3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
CAS No:941236-30-2
MF:C15H12ClN3O2
MW:301.727682113647
CID:1983098
PubChem ID:16653171
Update Time:2025-04-21

3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
    • 3-(3-chlorophenyl)-2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
    • DTXSID60586496
    • AKOS002671302
    • 941236-30-2
    • Inchi: 1S/C15H12ClN3O2/c1-8-13(10-4-3-5-11(16)6-10)14-17-7-12(15(20)21)9(2)19(14)18-8/h3-7H,1-2H3,(H,20,21)
    • InChI Key: KGQWCTTVAVRLFJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C(C)=NN2C(C)=C(C(=O)O)C=NC2=1

Computed Properties

  • Exact Mass: 301.0618043Da
  • Monoisotopic Mass: 301.0618043Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 67.5Ų
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